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Compound of Interest

Compound Name: SOD1-Derlin-1 inhibitor-1

Cat. No.: B1681031

Researchers, scientists, and drug development professionals handling SOD1-Derlin-1
inhibitor-1 must adhere to strict disposal protocols to ensure laboratory safety and
environmental compliance. In the absence of a specific Safety Data Sheet (SDS) for this novel
compound, a conservative approach based on its chemical properties and general laboratory
waste guidelines is essential. The inhibitor's molecular formula, C19H12Br2N40S, indicates
the presence of bromine, classifying it as a halogenated organic compound. Therefore, it must
be disposed of as hazardous chemical waste, with special attention to the segregation of
halogenated materials.

Compound Data Summary

The following table summarizes key information for SOD1-Derlin-1 inhibitor-1, also known as
compound 56-20.
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Property

Data

Molecular Formula

C19H12Br2N40S

Primary Use

Research on amyotrophic lateral sclerosis (ALS)

Mechanism of Action

Inhibitor of SOD1-Derlin-1 interaction

Appearance

Solid powder

Common Solvent

Dimethyl sulfoxide (DMSO)

Storage (Powder)

-20°C for up to 3 years

Storage (in Solvent)

-80°C for up to 1 year

Experimental Protocols: Disposal of SOD1-Derlin-1

inhibitor-1

The following step-by-step procedures provide guidance for the safe disposal of SOD1-Derlin-

1 inhibitor-1 in various forms. These protocols are based on general laboratory safety

standards for handling halogenated organic compounds.

1. Disposal of Unused Solid (Powder) SOD1-Derlin-1 inhibitor-1:

o Characterization as Hazardous Waste: Treat all unused, expired, or surplus solid SOD1-

Derlin-1 inhibitor-1 as hazardous chemical waste.

o Packaging:

o Ensure the compound remains in its original, clearly labeled container.

o If the original container is compromised, transfer the powder to a new, clean, and

compatible container suitable for solid hazardous waste.

o The container must have a securely fitting cap to prevent spills.

e Labeling:

o Attach a hazardous waste tag to the container.
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o Clearly write the full chemical name ("SOD1-Derlin-1 inhibitor-1"), molecular formula, and
approximate quantity.

o Indicate that it is a "halogenated organic solid."

Storage:

o Store the labeled waste container in a designated Satellite Accumulation Area (SAA) for
hazardous waste.

o Ensure the SAA is away from heat sources and incompatible materials.

Pickup and Disposal:

o Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)
department. Do not attempt to dispose of it through regular trash.

2. Disposal of SOD1-Derlin-1 inhibitor-1 in DMSO Solution:

Waste Collection:

o Designate a specific, compatible waste container for halogenated organic liquid waste.
This container should be made of a material that will not react with DMSO or the inhibitor.

o Never mix halogenated waste with non-halogenated waste, as this increases disposal
costs and complexity.[1][2][3]

e Segregation:

o Collect all solutions containing SOD1-Derlin-1 inhibitor-1 and DMSO separately from
other waste streams.

e Labeling:
o Clearly label the waste container with "Hazardous Waste: Halogenated Organic Liquid."

o List all constituents, including "SOD1-Derlin-1 inhibitor-1" and "Dimethyl Sulfoxide
(DMSO)," with their estimated percentages.
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o Keep a running log of the contents as you add waste to the container.[3]

Storage:

o Keep the waste container tightly sealed when not in use to prevent the evaporation of
volatile components.

o Store the container in the designated SAA, within secondary containment (such as a spill
tray) to mitigate leaks.

Disposal:

o Once the container is nearly full (do not overfill), arrange for its collection by your
institution's EHS office.

o Do not dispose of DMSO solutions down the drain.[4]
. Disposal of Contaminated Labware:
Solid Waste (e.g., pipette tips, gloves, weigh boats):

o Collect all disposable labware that has come into direct contact with SOD1-Derlin-1
inhibitor-1 (in either solid or liquid form) in a designated hazardous waste bag or
container.

o Label the container as "Solid Waste Contaminated with Halogenated Organic Compound
(SOD1-Derlin-1 inhibitor-1)."

o Dispose of this container through your institution's hazardous waste program.
Empty Original Containers:

o An empty container that held SOD1-Derlin-1 inhibitor-1 must be treated as hazardous
waste.

o Triple-rinse the container with a suitable solvent (e.g., ethanol or acetone).

o Collect the rinsate as halogenated liquid hazardous waste.[4]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/72-organic
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1681031?utm_src=pdf-body
https://www.benchchem.com/product/b1681031?utm_src=pdf-body
https://www.benchchem.com/product/b1681031?utm_src=pdf-body
https://www.benchchem.com/product/b1681031?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

o After triple-rinsing, deface the original label and dispose of the container as regular lab
glass or plastic, in accordance with institutional policies.

Mandatory Visualizations

The following diagrams illustrate the proper disposal workflow for SOD1-Derlin-1 inhibitor-1.

Caption: Disposal workflow for SOD1-Derlin-1 inhibitor-1.
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Caption: Logical relationships in the disposal process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal Procedures for SOD1-Derlin-1
inhibitor-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681031#sod1-derlin-1-inhibitor-1-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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